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Compound of Interest

Compound Name: Atazanavir-d15

Cat. No.: B1669722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key analytical

parameters and methodologies detailed in a typical Certificate of Analysis (CoA) for Atazanavir-

d5. This deuterated analog of the HIV protease inhibitor Atazanavir is crucial as an internal

standard in pharmacokinetic and metabolic studies. This document outlines the essential data,

experimental protocols, and quality control metrics necessary for its use in a research and drug

development setting.

Compound Information
Parameter Specification

Compound Name Atazanavir-d5

CAS Number 1132747-14-8

Molecular Formula C₃₈H₄₇D₅N₆O₇

Molecular Weight 709.89 g/mol

Chemical Structure See Figure 1

Appearance White to Off-White Solid

Storage -20°C
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Figure 1: Chemical Structure of Atazanavir-d5

(A chemical structure image of Atazanavir-d5 would be placed here in a final document.)

Analytical Data
The following tables summarize the quantitative data typically presented in a Certificate of

Analysis for Atazanavir-d5.

Table 1: Purity and Impurity Profile
Test Method Specification Result

Purity HPLC ≥ 95% >95%[1]

Single Impurity HPLC ≤ 0.5% Conforms

Total Impurities HPLC ≤ 2.0% Conforms

Table 2: Identity Confirmation
Test Method Specification Result

Mass Spectrometry LC/MS/MS (MRM) Report Results
MH⁺ m/z 710.2 → m/z

168.0

¹H NMR Spectroscopy NMR Conforms to Structure Conforms

Table 3: Physicochemical Properties
Test Method Specification Result

Loss on Drying Gravimetric ≤ 1.0% Conforms

Residue on Ignition Gravimetric ≤ 0.1% Conforms

Solubility Visual
Soluble in Methanol,

DMSO
Conforms

Experimental Protocols
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Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer)

and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 250 nm.

Sample Preparation: A known concentration of Atazanavir-d5 is dissolved in a suitable

solvent, typically the mobile phase.

Analysis: The sample is injected into the HPLC system. The peak area of Atazanavir-d5 is

compared to the total peak area of all components to determine purity. Impurities are

identified and quantified based on their retention times and peak areas relative to the main

peak.

Liquid Chromatography-Tandem Mass Spectrometry
(LC/MS/MS) for Identity Confirmation

Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer.

Chromatography: A reverse-phase column is used to separate the analyte from the matrix.

Ionization: Electrospray ionization (ESI) in the positive ion mode is typically used.

Mass Analysis: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM)

mode. The precursor ion (MH⁺) for Atazanavir-d5 at m/z 710.2 is selected in the first

quadrupole, fragmented in the collision cell, and a specific product ion at m/z 168.0 is
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monitored in the third quadrupole. This specific transition provides high selectivity and

sensitivity for the identification of Atazanavir-d5.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: The Atazanavir-d5 sample is dissolved in a suitable deuterated solvent

(e.g., DMSO-d₆ or CDCl₃).

Analysis: A ¹H NMR spectrum is acquired. The chemical shifts, splitting patterns, and

integration of the proton signals are compared to the expected spectrum based on the

known structure of Atazanavir-d5. The absence of signals corresponding to the five

deuterated positions confirms the isotopic labeling.

Visualizations
Atazanavir-d5 Certificate of Analysis Workflow
The following diagram illustrates the typical workflow for the generation of a Certificate of

Analysis for Atazanavir-d5, from sample reception to the final documentation.
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Caption: Workflow for Atazanavir-d5 Certificate of Analysis generation.

This technical guide provides a foundational understanding of the analytical data and

methodologies associated with the quality control and certification of Atazanavir-d5. For
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specific applications, it is imperative to refer to the lot-specific Certificate of Analysis provided

by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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